Cas no 17397-70-5 (2H-1-Benzopyran-7-carboxylicacid, 2-oxo-)
17397-70-5 structure
Product Name:2H-1-Benzopyran-7-carboxylicacid, 2-oxo-
CAS No:17397-70-5
MF:C10H6O4
MW:190.15224313736
CID:122316
PubChem ID:21600239
Update Time:2025-04-18
2H-1-Benzopyran-7-carboxylicacid, 2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-carboxylicacid, 2-oxo-
- 2-oxochromene-7-carboxylic acid
- Coumarin-7-carboxylic acid
- 2H-1-Benzopyran-7-carboxylicacid,2-oxo
- 2-oxo-2H-1-benzopyran-7-carboxylic acid
- 2-oxo-2H-chromene-7-carboxylic acid
- Coumarin-7-carbonsaeure
- Cumarin-7-carbonsaeure
- DTXSID50616251
- SCHEMBL1099580
- 17397-70-5
- 2H-1-Benzopyran-7-carboxylic acid, 2-oxo-
- DTXCID40567006
-
- Inchi: 1S/C10H6O4/c11-9-4-3-6-1-2-7(10(12)13)5-8(6)14-9/h1-5H,(H,12,13)
- InChI Key: IPICJAMMXZIPTL-UHFFFAOYSA-N
- SMILES: O1C(C=CC2C=CC(C(=O)O)=CC1=2)=O
Computed Properties
- Exact Mass: 190.02700
- Monoisotopic Mass: 190.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 67.51000
- LogP: 1.49120
2H-1-Benzopyran-7-carboxylicacid, 2-oxo- Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2H-1-Benzopyran-7-carboxylicacid, 2-oxo- Related Literature
-
1. The biosynthesis of phenols. Part XV. Some metabolites of Penicillium citrinum related to citrininR. F. Curtis,C. H. Hassall,M. Nazar J. Chem. Soc. C 1968 85
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